Cas no 138371-99-0 (1H-Pyrrole-2-carboxaldehyde, 4-bromo-1-(phenylsulfonyl)-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 4-bromo-1-(phenylsulfonyl)-
• CAS No: 138371-99-0
• MF: C₁₁H₈BrNO₃S
• MW: 314.155120849609
• CID: 1252428
• PubChem ID: 15089431
• Update Time: 2025-04-20

1H-Pyrrole-2-carboxaldehyde, 4-bromo-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 4-bromo-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-4-bromopyrrole-2-carbaldehyde
• 4-Bromo-1-(phenylsulfonyl)-1H-pyrrole-2-carbaldehyde
• 1-(Benzenesulfonyl)-4-bromo-1H-pyrrole-2-carbaldehyde
• 138371-99-0
• DTXSID60568030

• Inchi： 1S/C11H8BrNO3S/c12-9-6-10(8-14)13(7-9)17(15,16)11-4-2-1-3-5-11/h1-8H
• InChI Key： BSOIGOHUKMMRTM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)N(C=1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 312.94084
• Monoisotopic Mass: 312.94083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• PSA: 56.14